Cas no 518-51-4 (Phenolphthalein Disodium Salt (>90%))

• Product Name: Phenolphthalein Disodium Salt (>90%)
• CAS No: 518-51-4
• MF: C₂₀H₁₂Na₂O₄
• MW: 362.286427497864
• MDL: MFCD00051414
• CID: 935988
• PubChem ID: 87574357
• Update Time: 2025-08-04

Phenolphthalein Disodium Salt (>90%) Chemical and Physical Properties

Names and Identifiers

• phenolphthalein disodium salt
• Phenolphthalein Disodium Salt (Water soluble)
• PHENOLPHTHALEIN SODIUM SALT (WATER SOLUBLE)
• SCHEMBL951289
• D91897
• 518-51-4
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxyphenyl)-, disodium salt
• Phenolphthalein Disodium Salt (>90%)
• disodium;4-[1-(4-oxidophenyl)-3-oxo-2-benzofuran-1-yl]phenolate
• Sodium 4,4'-(3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)diphenolate
• DTXSID3060162
• GCZXTTJWUAJLNQ-UHFFFAOYSA-L

• MDL： MFCD00051414
• Inchi： 1S/C20H14O4.2Na/c21-15-9-5-13(6-10-15)20(14-7-11-16(22)12-8-14)18-4-2-1-3-17(18)19(23)24-20;;/h1-12,21-22H;;/q;2*+1/p-2
• InChI Key： GCZXTTJWUAJLNQ-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].O1C(C2C=CC=CC=2C1(C1C=CC(=CC=1)[O-])C1C=CC(=CC=1)[O-])=O

Computed Properties

• Exact Mass: 362.05300
• Monoisotopic Mass: 362.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 72.4

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: >250°C
• Boiling Point: 595.8°C at 760 mmHg
• Flash Point: 328.1°C
• Solubility: Solubility Soluble in water, ethanol
• PSA: 80.26000
• LogP: 2.69090
• pka: 9.1(at 25℃)
• λmax: 553nm
• PH: Colorless (8.0) to pink (10.0)

Phenolphthalein Disodium Salt (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Phenolphthalein Disodium Salt (>90%)

Introduction to Phenolphthalein Disodium Salt (>90%) and Its Applications in Modern Chemical and Biomedical Research

Phenolphthalein Disodium Salt (>90%), with the chemical formula C₂₀H₁₄O₄Na₂ and a CAS number of 518-51-4, is a highly refined and purified form of the well-known pH indicator phenolphthalein. This compound, characterized by its exceptional purity exceeding 90%, has found extensive utility in various scientific disciplines, particularly in analytical chemistry, pharmaceutical research, and biomedical applications. The disodium salt form enhances solubility and stability, making it a preferred choice for laboratories requiring reliable and consistent performance.

The CAS number 518-51-4 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. Phenolphthalein Disodium Salt (>90%) is renowned for its distinct color change from colorless to pink in alkaline solutions, which makes it an invaluable tool for titrations and pH determinations. Its high purity ensures minimal interference from impurities, providing researchers with precise and reproducible results.

In recent years, the applications of Phenolphthalein Disodium Salt (>90%) have expanded beyond traditional pH indicators. One notable area is its use in drug delivery systems, where its ability to undergo reversible ionization makes it suitable for creating pH-sensitive nanoparticles. These nanoparticles can be designed to release therapeutic agents in specific environments, such as the acidic conditions found in tumor microenvironments, thereby enhancing targeted drug delivery and improving treatment efficacy.

Additionally, the compound has been explored in biomedical research for its potential role in cellular studies. Researchers have utilized Phenolphthalein Disodium Salt (>90%) to investigate cellular pH dynamics, which is crucial for understanding various physiological processes. Its fluorescence properties under UV light have also been leveraged in flow cytometry and microscopy techniques to visualize intracellular pH changes, contributing to advancements in diagnostic tools and therapeutic strategies.

The pharmaceutical industry has shown significant interest in Phenolphthalein Disodium Salt (>90%) due to its versatility. Beyond its role as an indicator, it has been studied for its potential pharmacological properties. Some preliminary research suggests that phenolphthalein derivatives may exhibit anti-inflammatory or antioxidant effects, although further studies are needed to fully elucidate these mechanisms. The high purity of this compound ensures that researchers can focus on its intended applications without being compromised by contaminants that might skew experimental outcomes.

Quality control is paramount when working with Phenolphthalein Disodium Salt (>90%), and manufacturers adhere to stringent standards to ensure consistency. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity levels. These rigorous quality assurance measures guarantee that researchers receive a product that meets the highest benchmarks for performance and reliability.

The environmental impact of using Phenolphthalein Disodium Salt (>90%) is also a consideration in modern research practices. Efforts have been made to develop sustainable methods for synthesis and disposal that minimize ecological footprints. For instance, researchers are exploring biodegradable formulations and recycling processes to reduce waste generation while maintaining the compound's efficacy.

In conclusion, Phenolphthalein Disodium Salt (>90%), identified by its CAS number 518-51-4, is a multifaceted compound with broad applications in chemical and biomedical research. Its high purity ensures accurate and reliable results across various experimental setups, from basic pH determinations to advanced drug delivery systems. As research continues to uncover new possibilities, this compound remains a cornerstone in the scientific community's toolkit, driving innovation and progress.